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Compound of Interest

Compound Name: 4-bromo-1-methyl-1H-pyrazole

Cat. No.: B095816 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability, storage, and handling of 4-bromo-1-
methyl-1H-pyrazole.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 4-bromo-1-methyl-1H-pyrazole?

A1: To ensure the stability and longevity of 4-bromo-1-methyl-1H-pyrazole, it should be stored

in a tightly closed container in a dry, cool, and well-ventilated area.[1] The recommended

storage temperature is room temperature, sealed in a dry environment. Some suppliers also

suggest storage at 2-8°C.[2] It is crucial to store it away from incompatible materials and

foodstuff containers.[1][2]

Q2: What materials and substances are incompatible with 4-bromo-1-methyl-1H-pyrazole?

A2: 4-bromo-1-methyl-1H-pyrazole is incompatible with strong oxidizing agents, strong

bases, and amines.[3][4] Contact with these substances should be avoided to prevent vigorous

or hazardous reactions.

Q3: What are the known hazards associated with 4-bromo-1-methyl-1H-pyrazole?

A3: This compound is known to cause skin irritation and serious eye damage.[5] It may also

cause respiratory irritation.[5] It is classified as a combustible liquid. Appropriate personal
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protective equipment (PPE), including eye shields, gloves, and a respirator, should be used

when handling this chemical.

Q4: Is 4-bromo-1-methyl-1H-pyrazole sensitive to air or light?

A4: Some sources indicate that derivatives of this compound can be air sensitive or light

sensitive.[2][3] Therefore, it is good practice to handle the compound under an inert

atmosphere where possible and store it in a light-protected container.

Troubleshooting Guide
Issue 1: The compound has changed color (e.g., from colorless/light yellow to a darker shade).

Possible Cause: This may indicate degradation due to improper storage, such as exposure

to light, air, or incompatible substances.

Solution:

Verify that the storage conditions meet the recommendations (cool, dry, dark, tightly

sealed).

Check for any potential contamination in the storage container.

If degradation is suspected, it is advisable to use a fresh batch of the compound for

sensitive reactions to ensure reproducibility. The purity of the discolored material can be

checked by analytical methods like NMR or chromatography.

Issue 2: Inconsistent reaction yields or unexpected side products.

Possible Cause:

Degradation of the 4-bromo-1-methyl-1H-pyrazole starting material.

Presence of moisture, which can affect many organic reactions.

Reactivity with certain solvents or reagents under the reaction conditions.

Solution:
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Ensure the compound has been stored correctly and is not discolored.

Use anhydrous solvents and reagents, and run the reaction under an inert atmosphere

(e.g., nitrogen or argon) to exclude moisture and air.

Review the compatibility of all reaction components with 4-bromo-1-methyl-1H-pyrazole.

The bromine atom on the pyrazole ring is a reactive site, making the compound a useful

intermediate for creating complex molecules.[6]

Physicochemical and Safety Data
Property Value Reference

CAS Number 15803-02-8

Molecular Formula C₄H₅BrN₂

Molecular Weight 161.00 g/mol

Appearance Colorless to pale yellow liquid [7]

Boiling Point 185-188 °C at 760 mmHg

Density 1.558 g/mL at 25 °C

Flash Point 93.3 °C (199.9 °F)

Refractive Index n20/D 1.531

Storage Temperature
Room Temperature, Sealed in

Dry or 2-8°C
[2][7]
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Experimental Protocols
General Handling Protocol for 4-bromo-1-methyl-1H-pyrazole

This protocol outlines the general steps for safely handling 4-bromo-1-methyl-1H-pyrazole in

a laboratory setting.
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Preparation and Personal Protective Equipment (PPE):

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible.[3]

Wear appropriate PPE: safety goggles or a face shield, chemical-resistant gloves (e.g.,

nitrile), and a lab coat.

For procedures that may generate aerosols or vapors, use a suitable respirator.

Handling the Compound:

Allow the container to reach room temperature before opening to prevent moisture

condensation.

If the compound is stored under an inert atmosphere, maintain this atmosphere during

handling.

Measure and dispense the liquid carefully to avoid splashes and spills.

Keep the container tightly closed when not in use.[1]

Waste Disposal:

Dispose of unused material and contaminated waste in accordance with local, regional,

and national regulations for hazardous chemical waste.[3] Do not pour down the drain.

In Case of Exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate medical attention.[8]

Skin: Remove contaminated clothing and wash the affected area with soap and plenty of

water. If irritation persists, seek medical attention.[8]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[8]
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Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[8]

Visualized Workflows
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Caption: Recommended workflow for storage and handling to ensure compound stability.
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Troubleshooting Logic for Inconsistent Reactions
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Caption: A logical diagram for troubleshooting inconsistent experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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